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Compound of Interest

Compound Name: 4-Fluoro-3-methylbenzonitrile

Cat. No.: B066165 Get Quote

An In-depth Technical Guide to 4-Fluoro-3-methylbenzonitrile (CAS 185147-08-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluoro-3-methylbenzonitrile, with CAS number 185147-08-4, is an aromatic organic

compound that serves as a crucial building block in the synthesis of complex molecules.[1] Its

structure, featuring a benzonitrile core substituted with fluorine and methyl groups, makes it a

valuable intermediate in the pharmaceutical and agrochemical industries.[2] The presence of

the fluorine atom can significantly enhance the metabolic stability, lipophilicity, and biological

activity of drug candidates.[1] This guide provides a comprehensive overview of its properties,

synthesis, applications, and safety protocols.

Physicochemical Properties
4-Fluoro-3-methylbenzonitrile is typically a white to almost white crystalline solid.[2][3] Its key

physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 185147-08-4 [2][3]

Molecular Formula C₈H₆FN [1][2]

Molecular Weight 135.14 g/mol [2][4]

Appearance
White to almost white

powder/crystal
[2][3]

Melting Point 54 - 58 °C [2]

Boiling Point ~220.3 °C

Purity ≥ 98% (GC) [2][3]

Solubility
Low solubility in water, more

soluble in organic solvents.
[1]

IUPAC Name 4-fluoro-3-methylbenzonitrile [4]

Synonyms
4-Fluoro-m-tolunitrile, 3-

Methyl-4-fluorobenzonitrile
[1][2]

Synthesis and Experimental Protocols
A common laboratory-scale synthesis of 4-Fluoro-3-methylbenzonitrile involves a palladium-

catalyzed fluorination of 4-bromo-3-methylbenzonitrile.

Experimental Protocol: Synthesis from 4-Bromo-3-
methylbenzonitrile[7]
This protocol is based on a palladium-catalyzed cross-coupling reaction.

Materials and Equipment:

4-Bromo-3-methylbenzonitrile (starting material)

Silver fluoride (AgF)
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BrettPhos (dicyclohexyl-(2′,4′,6′-triisopropyl-3,6-dimethoxy-[1,1′-biphenyl]-2-yl)phosphine)

(COD)Pd(CH₂TMS)₂ (bis--INVALID-LINK--palladium(II))

Toluene (anhydrous)

Oven-dried, sealable reaction tube with a stirrer

Glove box

Preheated oil bath (130°C)

Filtration apparatus (glass filter, Celite)

NMR and GC instruments for analysis

Procedure:

Inside a glove box, add 4-bromo-3-methylbenzonitrile (0.12 mmol), BrettPhos (10 mol%,

0.012 mmol), (COD)Pd(CH₂TMS)₂ (5 mol%, 0.006 mmol), and AgF (0.18 mmol) to an oven-

dried, sealable reaction tube equipped with a stir bar.

Add 2 mL of anhydrous toluene to the reaction tube.

Seal the tube with a screw-cap and remove it from the glove box.

For safety, wrap the reaction tube in aluminum foil.

Place the sealed tube into a preheated oil bath at 130°C.

Stir the reaction mixture continuously for 18 hours.

After 18 hours, remove the tube from the oil bath and allow it to cool to room temperature.

Add internal standards (e.g., 4-fluorotoluene and dodecane) for quantitative analysis.

Filter the reaction mixture through a pad of Celite using a glass filter to remove solid

residues.
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The resulting clarified solution is then analyzed by ¹⁹F NMR and GC to determine product

yield and conversion.

Applications in Research and Development
4-Fluoro-3-methylbenzonitrile is a versatile intermediate primarily utilized in the following

sectors:

Pharmaceutical Synthesis: It serves as a key building block for creating Active

Pharmaceutical Ingredients (APIs). The fluorinated structure is often incorporated into drug

candidates to improve their pharmacological profiles.

Agrochemical Development: The compound is used in the synthesis of advanced crop

protection products, such as pesticides and herbicides.

Materials Science: Its unique chemical properties are explored in the development of

advanced materials like polymers and coatings.[5]

The cyano (-C≡N) group can be readily converted into other functional groups such as

carboxylic acids, amines, or amides, while the fluorine atom provides a site for further

modification through nucleophilic aromatic substitution, making it a highly adaptable precursor

in multi-step syntheses.

Spectroscopic Data
Characterization of 4-Fluoro-3-methylbenzonitrile is typically confirmed using standard

spectroscopic methods. Publicly available databases indicate the existence of ¹H NMR, ¹³C

NMR, IR, and Mass Spectrometry data for this compound, which are essential for structure

confirmation and purity assessment.[6]

Safety and Handling
4-Fluoro-3-methylbenzonitrile is associated with several health hazards and requires careful

handling in a laboratory setting. Users must consult the full Safety Data Sheet (SDS) before

use.

GHS Hazard Classification
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Hazard Statement Code Description Source(s)

H302 Harmful if swallowed [4]

H312 Harmful in contact with skin [4]

H315 Causes skin irritation [4]

H319 Causes serious eye irritation [4]

H332 Harmful if inhaled [4]

Precautionary Measures
P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

Storage: Store in a well-ventilated place between 2 and 8 °C.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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